2-Cyclopropoxy-N1-methylterephthalamide

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-N-methylbenzene-1,4-dicarboxamide
• InChI: InChI=1S/C12H14N2O3/c1-14-12(16)9-5-2-7(11(13)15)6-10(9)17-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H2,13,15)(H,14,16)
• InChI Key: ITRNDUKUBKTZCT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)C(=O)N)OC2CC2

Description

2-Cyclopropoxy-N1-methylterephthalamide is a synthetic organic compound characterized by a terephthalamide backbone substituted with a cyclopropoxy group at the 2-position and a methyl group at the N1-amine position. Its cyclopropoxy moiety confers unique steric and electronic properties, which may influence binding affinity and metabolic stability in drug design .

Preparation Methods

The synthesis of 2-Cyclopropoxy-N1-methylterephthalamide typically involves the reaction of cyclopropylamine with methyl terephthaloyl chloride under controlled conditions. The reaction is carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

2-Cyclopropoxy-N1-methylterephthalamide undergoes various chemical reactions, including:

Oxidation: The cyclopropyl group can be oxidized to form hydroxylated metabolites.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amide nitrogen or the cyclopropyl group.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or alcohols. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Cyclopropoxy-N1-methylterephthalamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific biological pathways is beneficial.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N1-methylterephthalamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropyl group imparts unique steric and electronic properties, which can influence the binding affinity and selectivity of the compound. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence focuses on impurities and related compounds of Drospirenone/Ethinyl Estradiol, none of which directly align with 2-Cyclopropoxy-N1-methylterephthalamide’s structure. However, general comparisons can be inferred based on functional groups and pharmacological roles:

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Functional Groups	Potential Application	Reference
2-Cyclopropoxy-N1-methylterephthalamide	Terephthalamide	Cyclopropoxy, N1-methyl	Drug intermediate	Hypothetical
a: 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Propanolamine	Methylamino, thiophene	Impurity in contraceptives
e: (S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine	Propanamine	Naphthalenyloxy, thiophene	Impurity/Byproduct

Key Observations :

• Electronic Profile : The methyl group at N1 in the target compound may reduce polarity relative to compounds with free amines (e.g., a or e ), impacting solubility and bioavailability.
• Impurity Relevance : While the evidence lists impurities like a and e , these are structurally unrelated to the target compound, highlighting the specificity required in impurity profiling during synthesis .

Research Findings and Challenges

• Synthetic Complexity : Introducing the cyclopropoxy group requires specialized reagents (e.g., cyclopropane derivatives) compared to simpler alkoxy substituents in compounds like c (naphthalene-1-ol) .
• Stability Data: No stability studies for 2-Cyclopropoxy-N1-methylterephthalamide are cited in the evidence. However, impurities like f (1-fluoronaphthalene) suggest halogenated analogs may exhibit different degradation pathways.

Limitations of Available Evidence

The provided materials lack direct data on 2-Cyclopropoxy-N1-methylterephthalamide, focusing instead on Drospirenone-related impurities. This underscores the need for expanded literature reviews or experimental studies to validate comparisons.